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Compound of Interest

2,4-Dibromo-5-
Compound Name:
hydroxybenzaldehyde

cat. No.: B1308521

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of 2,4-Dibromo-5-hydroxybenzaldehyde
(CAS No. 3111-51-1), ensuring the safety of laboratory personnel and the protection of the
environment. The following procedures are based on safety data sheets for closely related
dibrominated hydroxybenzaldehyde isomers, which share similar hazard profiles.

Hazard Profile and Safety Precautions

2,4-Dibromo-5-hydroxybenzaldehyde is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1] It may
also cause respiratory irritation and is very toxic to aquatic life.[2][3][4] Therefore, strict
adherence to safety protocols during handling and disposal is crucial.

Personal Protective Equipment (PPE):

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:
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PPE Category

Specification

Eye/Face Protection

Chemical safety goggles or a face shield
(conforming to EN166 or NIOSH standards).

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber,

neoprene).

Body Protection

A lab coat, chemical-resistant apron, or

coveralls to prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
particulates if ventilation is inadequate or if dust

is generated.

Step-by-Step Disposal Procedure

The proper disposal of 2,4-Dibromo-5-hydroxybenzaldehyde and its containers must be

carried out in accordance with local, state, and federal regulations. Never discharge this

chemical into drains or the environment.[2][3][5][6]

1. Waste Collection:

o Carefully sweep up any solid 2,4-Dibromo-5-hydroxybenzaldehyde, avoiding the

generation of dust.[5][7]

e Place the chemical waste into a clearly labeled, sealed, and compatible container.

e The container should be designated for hazardous chemical waste.

2. Contaminated Materials:

e Any materials that have come into contact with 2,4-Dibromo-5-hydroxybenzaldehyde,

such as gloves, weighing paper, and paper towels, should also be considered hazardous

waste.

o Place these contaminated materials in the same designated hazardous waste container.
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. Container Disposal:
Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone, ethanol).
The rinsate must be collected and treated as hazardous waste.

After rinsing, the container can be disposed of in accordance with institutional guidelines,
which may include puncturing to prevent reuse.

. Storage and Labeling:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents.[5][6]

Ensure the waste container is clearly labeled with "Hazardous Waste" and the chemical
name "2,4-Dibromo-5-hydroxybenzaldehyde”.

. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal
company.[2][3][6]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 2,4-Dibromo-
5-hydroxybenzaldehyde or a related compound.

Below is a workflow diagram illustrating the proper disposal procedure for 2,4-Dibromo-5-
hydroxybenzaldehyde.
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Disposal Workflow for 2,4-Dibromo-5-hydroxybenzaldehyde

By adhering to these procedures, you can ensure the safe and compliant disposal of 2,4-
Dibromo-5-hydroxybenzaldehyde, fostering a secure and environmentally responsible
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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